Cas no 1795085-22-1 (N-[1-(furan-3-yl)propan-2-yl]-2-(thiophen-3-yl)acetamide)

• Product Name: N-[1-(furan-3-yl)propan-2-yl]-2-(thiophen-3-yl)acetamide
• CAS No: 1795085-22-1
• MF: C₁₃H₁₅NO₂S
• MW: 249.32870221138
• CID: 5368152
• Update Time: 2025-06-23

N-[1-(furan-3-yl)propan-2-yl]-2-(thiophen-3-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(3-Furanyl)-1-methylethyl]-3-thiopheneacetamide
• N-[1-(furan-3-yl)propan-2-yl]-2-(thiophen-3-yl)acetamide

• Inchi： 1S/C13H15NO2S/c1-10(6-11-2-4-16-8-11)14-13(15)7-12-3-5-17-9-12/h2-5,8-10H,6-7H2,1H3,(H,14,15)
• InChI Key： FSGKTIIGUKOVID-UHFFFAOYSA-N
• SMILES： C1SC=CC=1CC(NC(C)CC1C=COC=1)=O

Experimental Properties

• Density: 1.181±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 448.0±40.0 °C(Predicted)
• pka: 15.24±0.46(Predicted)

Additional information on N-[1-(furan-3-yl)propan-2-yl]-2-(thiophen-3-yl)acetamide

Introduction to N-[1-(furan-3-yl)propan-2-yl]-2-(thiophen-3-yl)acetamide (CAS No. 1795085-22-1)

N-[1-(furan-3-yl)propan-2-yl]-2-(thiophen-3-yl)acetamide, identified by its CAS number 1795085-22-1, is a compound of significant interest in the field of medicinal chemistry and pharmacology. This molecule, featuring a unique structural framework composed of furan and thiophene heterocycles, has garnered attention due to its potential biological activities and its relevance in the development of novel therapeutic agents.

The structural composition of N-[1-(furan-3-yl)propan-2-yl]-2-(thiophen-3-yl)acetamide incorporates two key heterocyclic moieties: a furan ring and a thiophene ring. These heterocycles are well-known for their ability to enhance the pharmacological properties of molecules, including improved solubility, better bioavailability, and enhanced binding affinity to biological targets. The presence of these rings in the molecule suggests that it may exhibit a range of biological activities, making it a valuable candidate for further investigation.

In recent years, there has been growing interest in the development of molecules that incorporate both furan and thiophene rings due to their demonstrated efficacy in various therapeutic applications. For instance, derivatives of these heterocycles have been explored for their potential in treating neurological disorders, inflammatory diseases, and even certain types of cancer. The specific arrangement of atoms in N-[1-(furan-3-yl)propan-2-yl]-2-(thiophen-3-yl)acetamide may contribute to its unique pharmacological profile, potentially making it a promising lead compound for drug discovery.

The synthesis of N-[1-(furan-3-yl)propan-2-yl]-2-(thiophen-3-yl)acetamide involves a series of well-established organic reactions that highlight the versatility of modern synthetic chemistry. The process typically begins with the preparation of the furan and thiophene-containing precursors, followed by their coupling through amide bond formation. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to ensure high yields and purity, which are critical for subsequent biological evaluation.

The potential biological activity of N-[1-(furan-3-yl)propan-2-yl]-2-(thiophen-3-y l)acetamide has been preliminarily explored through in vitro studies. These investigations have revealed that the compound exhibits notable interactions with various biological targets, including enzymes and receptors implicated in disease pathways. For example, preliminary data suggest that it may inhibit certain enzymes involved in inflammation, thereby potentially offering therapeutic benefits in conditions characterized by excessive inflammatory responses.

Furthermore, the structural features of N-[1-(furan-3-y l)propan-2-y l]-2-(thiophen -3 -y l)acetamide make it an attractive scaffold for structure-based drug design. By leveraging computational methods such as molecular docking and molecular dynamics simulations, researchers can gain insights into how the compound interacts with its biological targets at an atomic level. This information is crucial for optimizing its pharmacological properties and improving its efficacy as a potential therapeutic agent.

The integration of machine learning and artificial intelligence into drug discovery has also opened new avenues for exploring the potential of N-[1-(furan -3 -y l)propan -2 -y l]-2 -(thiophen -3 -y l)acetamide. These advanced computational tools can predict the biological activity of molecules based on their structural features, thereby accelerating the identification of promising candidates for further experimental validation. Such approaches are particularly valuable in the context of complex diseases where traditional screening methods may be time-consuming and resource-intensive.

In conclusion, N-[1-(furan -3 -y l)propan -2 -y l]-2 -(thiophen -3 -y l)acetamide (CAS No. 1795085 -22 -1) represents a significant advancement in medicinal chemistry with its unique structural composition and potential biological activities. The ongoing research into this compound underscores its importance as a lead molecule for developing novel therapeutic agents. As our understanding of its pharmacological properties continues to evolve, it is likely that N-[1-(furan -3 -y l)propan -2 -y l]-2 -(thiophen -3 -y l)acetamide will play a crucial role in addressing some of today's most pressing medical challenges.